2-Methyl-1H-benzimidazol-7-amine
Description
2-Methyl-1H-benzimidazol-7-amine , also known by its IUPAC name 2-methyl-1H-1,3-benzodiazol-7-amine , is a heterocyclic compound with the molecular formula C₈H₉N₃ . It features a benzimidazole core fused with a methyl group at position 2. The compound exists as an oil and has a melting point range of 215-216°C .
Synthesis Analysis
- Coupling of 1,2-DABs with aldehydes and ketones (Phillips–Ladenburg and Weidenhagen reactions) : These reactions also suffer from high-temperature requirements and low product yields .
Molecular Structure Analysis
The molecular structure of 2-Methyl-1H-benzimidazol-7-amine consists of a benzimidazole ring with a methyl group attached at position 2. It adopts a C₁ point group symmetry. The optimized geometrical structure, electronic properties, and vibrational features have been investigated using quantum computational methods .
Chemical Reactions Analysis
2-Methyl-1H-benzimidazol-7-amine can act as a corrosion inhibitor for metals in aggressive acidic media (e.g., 1 M HCl, 1 M HNO₃, 1.5 M H₂SO₄ ). It exhibits mixed-type inhibition, favoring the cathodic reaction. The compound forms an adsorption layer on metal surfaces, protecting them from corrosion .
Physical And Chemical Properties Analysis
Future Directions
properties
IUPAC Name |
2-methyl-1H-benzimidazol-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3/c1-5-10-7-4-2-3-6(9)8(7)11-5/h2-4H,9H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USVXDODAPOBXCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC=C2N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10360647 |
Source
|
| Record name | 2-Methyl-1H-benzimidazol-7-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10360647 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1H-benzimidazol-7-amine | |
CAS RN |
96013-05-7 |
Source
|
| Record name | 2-Methyl-1H-benzimidazol-7-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10360647 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![4-Chloro-5-[(2-furylmethyl)thio]-2-methylpyridazin-3(2h)-one](/img/structure/B1586412.png)
